Cas no 65219-23-0 (3-(4-bromophenyl)pyridine-2-carbaldehyde)

• Product Name: 3-(4-bromophenyl)pyridine-2-carbaldehyde
• CAS No: 65219-23-0
• MF: C₁₂H₈BrNO
• MW: 262.102022171021
• CID: 4106736
• Update Time: 2025-05-23

3-(4-bromophenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 3-(4-bromophenyl)-
• 3-(4-bromophenyl)pyridine-2-carbaldehyde

• Inchi： 1S/C12H8BrNO/c13-10-5-3-9(4-6-10)11-2-1-7-14-12(11)8-15/h1-8H
• InChI Key： IMHGDUFHSFYMQC-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=CC=C1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-bromophenyl)pyridine-2-carbaldehyde

3-(4-Bromophenyl)Pyridine-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 65219-23-0, commonly referred to as 3-(4-bromophenyl)pyridine-2-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a bromophenyl group and an aldehyde functional group. The bromophenyl substituent introduces electronic and steric effects that influence the compound's properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 3-(4-bromophenyl)pyridine-2-carbaldehyde in drug design. Its aldehyde group serves as a reactive site for various chemical transformations, enabling the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of anti-inflammatory agents and anticancer drugs. The pyridine ring provides aromatic stability, while the bromophenyl group enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its pharmacological applications, 3-(4-bromophenyl)pyridine-2-carbaldehyde has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its investigation as a potential ligand in catalysis and sensing applications. Recent advancements in this area have demonstrated its effectiveness in enhancing the selectivity and efficiency of certain catalytic reactions, particularly in the presence of transition metals like palladium and platinum.

The synthesis of 3-(4-bromophenyl)pyridine-2-carbaldehyde typically involves multi-step organic reactions. One common approach is the Friedländer synthesis, which utilizes a dienediynone intermediate to construct the pyridine ring. The introduction of the bromophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the desired regioselectivity. Researchers have optimized these methods to improve yields and minimize side reactions, making the compound more accessible for large-scale production.

From an analytical perspective, 3-(4-bromophenyl)pyridine-2-carbaldehyde exhibits distinct spectroscopic properties that make it amenable to various characterization techniques. For example, its UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the pyridine ring and the aldehyde group. Similarly, its NMR spectra provide valuable insights into the electronic environment of the substituents, aiding in structural elucidation.

Looking ahead, ongoing research continues to uncover new facets of this compound's utility. Its role in green chemistry is particularly noteworthy, as researchers explore its potential as a sustainable alternative in organic synthesis. By leveraging its unique properties, scientists aim to develop eco-friendly processes that reduce waste and energy consumption.

In conclusion, 3-(4-bromophenyl)pyridine-2-carbaldehyde stands out as a versatile molecule with diverse applications across multiple disciplines. Its combination of structural features and functional groups makes it an invaluable tool for advancing scientific research and industrial innovation. As our understanding of this compound deepens, so too does its potential to contribute to groundbreaking discoveries in chemistry and beyond.